4-(Trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C9H4F3NOS |
|---|---|
Molecular Weight |
231.20 g/mol |
IUPAC Name |
4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde |
InChI |
InChI=1S/C9H4F3NOS/c10-9(11,12)7-1-2-13-8-6(7)3-5(4-14)15-8/h1-4H |
InChI Key |
MLDCSYBDGPDYOG-UHFFFAOYSA-N |
Canonical SMILES |
C1=CN=C2C(=C1C(F)(F)F)C=C(S2)C=O |
Origin of Product |
United States |
Preparation Methods
General Synthetic Strategy
The synthesis of 4-(Trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde generally involves constructing the thieno[2,3-b]pyridine core followed by selective functionalization to introduce the trifluoromethyl and aldehyde groups. Two major synthetic routes have been reported:
Synthesis via Suzuki–Miyaura Cross-Coupling and Subsequent Functionalization
According to recent medicinal chemistry literature, a key approach involves the selective functionalization of a protected 2,6-dichloro-3-(dimethoxymethyl)pyridine intermediate. This intermediate undergoes Suzuki–Miyaura cross-coupling with 4-(trifluoromethyl)phenyl boronic acid to introduce the trifluoromethyl-substituted aryl group at the 6-position of the pyridine ring. The protecting groups are then removed to yield the corresponding 2-chloro-6-(4-trifluoromethylphenyl)carbaldehyde derivative. This aldehyde is further reacted with ethyl thioglycolate under specific conditions to afford the ethyl thieno[2,3-b]pyridine-2-carboxylate intermediate.
The ester intermediate is hydrolyzed to the corresponding carboxylic acid and then converted to the amide derivative via HATU-mediated amide coupling. This route exemplifies the stepwise functionalization and ring closure required to build the thieno[2,3-b]pyridine core with the trifluoromethyl substituent and aldehyde functionality at the desired positions (see Scheme 3 in source).
Oxidation-Based Approaches to Introduce the Aldehyde Group
Oxidation of thienopyridine derivatives has been performed using sodium hypochlorite (NaOCl) under various conditions to selectively introduce aldehyde groups at the 2-position. Two main methods are described:
- Method A: Treatment of thienopyridine derivatives with aqueous 10% NaOCl in 1,4-dioxane at room temperature for 3–8 hours, followed by work-up and purification to yield aldehyde products in 37–55% yield.
- Method B: Biphasic reaction of thienopyridine derivatives in dichloromethane with aqueous 10% NaOCl and benzyltriethylammonium chloride (TEBAC) as a phase-transfer catalyst, stirred at room temperature for 4–10 hours, affording aldehydes in 43–64% yields.
These oxidation methods provide regio- and stereoselective conversion of amino or other substituents on the thienopyridine ring to aldehydes, suitable for preparing 4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde derivatives (source).
Industrially Applicable Preparation of the Pyridine-2-Carbaldehyde Core
A patented industrial method for preparing 2-pyridine carbaldehyde, a key intermediate in the synthesis of thieno[2,3-b]pyridine derivatives, involves:
- Refluxing 2-methylpyridine with halohydrocarbons as solvents, benzamide as catalyst, and trichloro isocyanate as chlorinating agent to form 2-chloromethylpyridine.
- Hydrolysis of 2-chloromethylpyridine under alkaline conditions to yield 2-pyridinemethanol.
- Oxidation of 2-pyridinemethanol with 10% sodium hypochlorite in the presence of halohydrocarbon solvents, 2,2,6,6-tetramethylpiperidine nitric oxide, and potassium bromide as catalysts at low temperatures to produce 2-pyridine carbaldehyde.
This method is noted for its high yield, low cost, mild conditions, and suitability for industrial scale-up (source).
Summary Table of Key Preparation Methods
| Step | Method Description | Reagents/Conditions | Yield (%) | Notes |
|---|---|---|---|---|
| 1 | Suzuki–Miyaura cross-coupling of 2,6-dichloro-3-(dimethoxymethyl)pyridine with 4-(trifluoromethyl)phenyl boronic acid | Pd catalyst, base, methanol, Amberlyst 15 acid catalyst | Not specified | Selective functionalization at 6-position |
| 2 | Deprotection to yield 2-chloro-6-(4-trifluoromethylphenyl)carbaldehyde | Acidic conditions | Not specified | Removal of dimethoxymethyl protecting group |
| 3 | Reaction with ethyl thioglycolate to form ethyl thieno[2,3-b]pyridine-2-carboxylate | Standard cyclization conditions | Not specified | Formation of thieno[2,3-b]pyridine core |
| 4 | Hydrolysis of ester to carboxylic acid and conversion to amide via HATU coupling | Basic hydrolysis, HATU coupling reagents | Not specified | Functional group interconversion |
| 5 | Oxidation of thienopyridine derivatives with NaOCl (Method A) | 10% aq. NaOCl, 1,4-dioxane, r.t., 3–8 h | 37–55% | Regioselective aldehyde formation |
| 6 | Oxidation of thienopyridine derivatives with NaOCl and TEBAC (Method B) | 10% aq. NaOCl, CH2Cl2, TEBAC, r.t., 4–10 h | 43–64% | Phase-transfer catalysis improves yield |
| 7 | Industrial preparation of 2-pyridine carbaldehyde | 2-methylpyridine, trichloro isocyanate, benzamide, NaOCl oxidation with catalysts | High (exact % not specified) | Mild, low cost, industrial scale |
Detailed Research Outcomes and Analysis
- The Suzuki–Miyaura cross-coupling strategy allows for selective introduction of the trifluoromethyl-substituted aryl group, which is critical for tuning the electronic properties of the final compound.
- Oxidation methods using sodium hypochlorite are mild and effective for converting amino or methyl substituents on thienopyridine rings to aldehydes, with moderate to good yields. Use of phase-transfer catalysts such as TEBAC enhances the reaction efficiency and product isolation.
- The industrial method for preparing 2-pyridine carbaldehyde demonstrates a scalable and environmentally friendlier approach compared to older oxidation methods that rely on toxic reagents or precious metal catalysts.
- Overall, the combination of cross-coupling, cyclization, and oxidation steps provides a versatile toolkit for synthesizing 4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde with good control over regioselectivity and functional group compatibility.
The oxidation of thienopyridine intermediates with sodium hypochlorite under mild conditions stands out as a practical method for aldehyde introduction, while the Suzuki–Miyaura coupling provides a reliable way to install the trifluoromethyl-substituted aryl group. Industrially, the preparation of the pyridine-2-carbaldehyde core via chloromethylation, hydrolysis, and catalytic oxidation offers a cost-effective and environmentally considerate process.
These preparation methods collectively enable access to 4-(Trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde for further application in pharmaceutical and material sciences.
Chemical Reactions Analysis
Types of Reactions
4-(Trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde undergoes various chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.
Reduction: The aldehyde can be reduced to the corresponding alcohol.
Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.
Substitution: Nucleophiles such as amines or thiols can be used under basic conditions to substitute the trifluoromethyl group.
Major Products Formed
Oxidation: 4-(Trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylic acid.
Reduction: 4-(Trifluoromethyl)thieno[2,3-b]pyridine-2-methanol.
Substitution: Various substituted thieno[2,3-b]pyridine derivatives depending on the nucleophile used.
Scientific Research Applications
4-(Trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde is a specialized organic compound that has a trifluoromethyl group attached to a thieno[2,3-b]pyridine framework. Its molecular formula is C9H4F3NOS, and it has a molecular weight of approximately 231.20 g/mol. Due to the trifluoromethyl group, the compound has potential applications in material science and medicinal chemistry because it can significantly affect the compound's electronic properties and biological activity.
Chemical Properties
The chemical reactivity of 4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde is largely determined by its functional groups. The trifluoromethyl group can enhance the electrophilicity of the adjacent carbonyl carbon, which makes it more reactive towards nucleophiles compared to non-fluorinated analogs.
Synthesis
The synthesis of 4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde typically involves multi-step organic reactions that require careful optimization to ensure high yields and purity of the final product.
Applications
4-(Trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde exhibits significant biological activity and has several potential applications:
- Inhibitor of Kinases: It can act as an inhibitor of specific kinases, such as Pim-1 kinase, which plays a critical role in cell survival and proliferation. This inhibition can lead to apoptosis in cancer cells by disrupting key signaling pathways involved in tumor growth and metastasis.
- Cancer therapy: Its interaction with phosphoinositide signaling pathways suggests potential implications in cancer therapy and other diseases characterized by dysregulated cell motility and survival.
- Drug discovery: Its structural characteristics allow it to serve as a building block for synthesizing more complex molecules in drug discovery programs.
Mechanism of Action
The mechanism by which 4-(Trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde exerts its effects is often related to its ability to interact with specific molecular targets. For instance, it may inhibit certain enzymes or receptors by binding to their active sites, thereby modulating their activity. The trifluoromethyl group can enhance the compound’s lipophilicity, allowing it to penetrate biological membranes more effectively .
Comparison with Similar Compounds
Substituent Variations at the 4-Position
The 4-position substituent critically modulates electronic and steric properties. Key analogues include:
Key Observations :
Functional Group Variations at the 2-Position
The 2-position functional group determines reactivity and biological activity:
Key Observations :
- Aldehyde derivatives (e.g., the target compound) are versatile intermediates for synthesizing hydrazides, oximes, or heterocyclic extensions.
- Carboxylic acid and amide derivatives exhibit higher solubility in polar solvents due to hydrogen-bonding capacity .
Biological Activity
4-(Trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde is a notable compound in medicinal chemistry due to its unique structure and significant biological activity. This article explores its biological properties, mechanisms of action, and potential applications in drug discovery.
Chemical Structure and Properties
- Molecular Formula : CHFNOS
- Molecular Weight : 231.20 g/mol
- Key Functional Groups : Trifluoromethyl group, thieno[2,3-b]pyridine framework, and aldehyde group.
The trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, influencing its interaction with biological targets.
4-(Trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde has been identified as an inhibitor of specific kinases, particularly Pim-1 kinase , which is crucial for cell survival and proliferation. Inhibition of Pim-1 can induce apoptosis in cancer cells by disrupting signaling pathways that promote tumor growth and metastasis .
In Vitro Studies
Research has demonstrated that this compound modulates enzyme activities significantly. Studies using surface plasmon resonance and isothermal titration calorimetry have quantitatively assessed its binding affinity for Pim-1 kinase, revealing that the trifluoromethyl substituent enhances binding interactions compared to non-fluorinated analogs .
Anticancer Activity
In one study, 4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde was evaluated for its cytotoxic effects against various cancer cell lines. The compound exhibited significant inhibition of cell proliferation in the MCF-7 breast cancer cell line with an IC value indicating effective cytotoxicity .
Enzyme Inhibition
The compound also showed promise in inhibiting cyclooxygenase (COX) enzymes and lipoxygenases (LOX), which are involved in inflammatory processes. This suggests potential applications in treating inflammatory diseases alongside its anticancer properties .
Comparative Analysis with Similar Compounds
To understand the unique properties of 4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde, a comparison with structurally similar compounds is essential:
| Compound Name | CAS Number | Similarity Index |
|---|---|---|
| 3-Aminothieno[2,3-b]pyridine-2-carboxylic acid | 58327-75-6 | 0.85 |
| 3-Chlorothieno[2,3-b]pyridine-2-carboxylic acid | 937640-24-9 | 0.83 |
| Methyl 3-aminothieno[2,3-b]pyridine-2-carboxylate | 111042-89-8 | 0.82 |
| Ethyl 3-chlorothieno[2,3-b]pyridine-2-carboxylate | 66869-77-0 | 0.78 |
These compounds share structural motifs but differ in their functional groups or substituents, leading to variations in their biological activities and chemical reactivities .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
